BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of Gold-193: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023

For researchers, scientists, and drug development professionals, the proper handling and
disposal of radioactive materials are paramount to ensuring laboratory safety and regulatory
compliance. This document provides essential safety and logistical information for the proper
disposal of Gold-193 (Au-193), a synthetic radioisotope.

Understanding the Properties of Gold-193

Gold-193 is a radioisotope of gold with a relatively short half-life, which is a key factor in its
disposal. Its primary mode of decay is through electron capture and positron emission to a
stable isotope of platinum.

Key Data for Gold-193:

Property Value
Half-life 17.65 hours[1][2]
100% Electron Capture (EC) / 3+ to Platinum-
Decay Mode
193 (123Pt)[1][2]
Decay Energy 1.075(9) MeV[1]
Daughter Isotope Platinum-193 (Stable)

Core Disposal Procedure: Decay-in-Storage
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Given its short half-life, the standard and most effective method for the disposal of Gold-193 is
decay-in-storage. This process involves securely storing the radioactive waste to allow the
radioactivity to naturally decrease to a level that is indistinguishable from background radiation.

Step-by-Step Disposal Protocol:
e Segregation and Labeling:

o Isolate all waste contaminated with Gold-193, including personal protective equipment
(PPE), absorbent paper, vials, and solutions.

o Place the waste in a designated, clearly labeled radioactive waste container. The label
must include:

The radionuclide (Gold-193).

The initial date of waste accumulation.

The initial activity level (if known).

The responsible researcher's name and laboratory contact information.
e Secure Storage:

o Store the container in a designated and shielded radioactive materials storage area. This
area must be secure to prevent unauthorized access.

o The shielding material (e.g., lead bricks) should be appropriate for the gamma emissions
associated with the decay of Gold-193.

o Decay Period Calculation:

o The waste must be stored for a minimum of 10 half-lives to ensure that the radioactivity
has decayed to a safe level.

o For Gold-193, with a half-life of 17.65 hours, the minimum storage period is approximately
176.5 hours (or about 7.4 days). It is best practice to store for a slightly longer period (e.g.,
10-12 half-lives) to be conservative.
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 Verification of Decay:

o After the calculated decay period, the waste must be surveyed with a radiation detection
meter (e.g., a Geiger-Mdller counter) to confirm that its radioactivity is at background
levels.

o To perform the survey, remove the waste from its shielded container and measure the
radiation at the surface of the waste. Compare this reading to the background radiation
level of the laboratory.

» Final Disposal:

o Once the waste's radioactivity is confirmed to be at background levels, all radioactive
labels must be defaced or removed.

o The waste can then be disposed of as regular laboratory waste (non-radioactive). Be sure
to follow your institution's specific guidelines for chemical or biological waste if the material
contains other hazards.

Regulatory Compliance

The disposal of all radioactive waste is governed by international and national regulations. In
the United States, the Nuclear Regulatory Commission (NRC) and the Department of
Transportation (DOT) establish the primary regulations, with individual states often having more
stringent requirements.[3][4] The International Atomic Energy Agency (IAEA) provides
international safety standards for radioactive waste management.[5] It is crucial to adhere to
your institution's specific radiation safety plan, which is designed to comply with all relevant
regulations.

Experimental Workflow for Gold-193 Disposal

The logical flow for the proper disposal of Gold-193 is outlined in the diagram below. This
workflow ensures that all safety and regulatory steps are followed.
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Caption: Workflow for the decay-in-storage disposal of Gold-193.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Gold-193: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217023#gold-193-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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